Cas no 29667-75-2 (2-(3-aminopropyl)cyclohexanamine)

• Product Name: 2-(3-aminopropyl)cyclohexanamine
• CAS No: 29667-75-2
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 1438864
• PubChem ID: 10888155
• Update Time: 2025-04-20

2-(3-aminopropyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropyl)cyclohexanamine
• AC1L4F6J
• 2-(3-aminopropyl)aniline dihydrochloride
• 2-(3-Amino-propyl)-anilin, Dihydrochlorid
• CTK2H7359
• 2-(3-Aminopropyl)-cyclohexylamin
• Benzenepropanamine, 2-amino-, dihydrochloride
• 2-(3-aminopropyl)-cyclohexylamine
• 3-(2-Amino-phenyl)-propanamin-dihydrochlorid
• 2-amino-cyclohexanepropylamine
• 2-(3-amino-propyl)-aniline, dihydrochloride
• AC1L4F6J; 2-(3-aminopropyl)aniline dihydrochloride; 2-(3-Amino-propyl)-anilin, Dihydrochlorid; CTK2H7359; 2-(3-Aminopropyl)-cyclohexylamin; Benzenepropanamine, 2-amino-, dihydrochloride; 2-(3-aminopropyl)-cyclohexylamine; 3-(2-Amino-phenyl)-propanamin-dihydrochlorid; 2-amino-cyclohexanepropylamine; 2-(3-amino-propyl)-aniline, dihydrochloride;
• HZLNPTRTHJTESP-UHFFFAOYSA-N
• SCHEMBL7241863
• 29667-75-2
• 2-Aminocyclohexanepropanamine
• DTXSID501307436

• Inchi： 1S/C9H20N2/c10-7-3-5-8-4-1-2-6-9(8)11/h8-9H,1-7,10-11H2
• InChI Key： HZLNPTRTHJTESP-UHFFFAOYSA-N
• SMILES： NC1CCCCC1CCCN

Computed Properties

• Exact Mass: 156.1628
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.909
• Boiling Point: 221.9°C at 760 mmHg
• Flash Point: 102.2°C
• Refractive Index: 1.479
• PSA: 52.04